Cas no 89388-08-9 (1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester)

1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester structure
89388-08-9 structure
Product Name:1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester
CAS No:89388-08-9
MF:C17H30N2O2
MW:294.432304859161
CID:602498
PubChem ID:71323902
Update Time:2025-04-19

1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester
    • ethyl 11-(2-methylimidazol-1-yl)undecanoate
    • Ethyl 11-(2-methyl-1H-imidazol-1-yl)undecanoate
    • DTXSID90753432
    • 89388-08-9
    • Inchi: 1S/C17H30N2O2/c1-3-21-17(20)12-10-8-6-4-5-7-9-11-14-19-15-13-18-16(19)2/h13,15H,3-12,14H2,1-2H3
    • InChI Key: LCNDMIYZIAOVAI-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCCCCCCCCN1C=CN=C1C)=O

Computed Properties

  • Exact Mass: 294.230728204g/mol
  • Monoisotopic Mass: 294.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 44.1Ų
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